Cas no 799280-04-9 (Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-)

• Product name: Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-
• CAS No: 799280-04-9
• MF: C₁₃H₁₁N₂O₃Br
• MW: 323.14204
• CID: 531405
• PubChem ID: 23109836

Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-bromo-N-(4-nitro-1-naphthalenyl)-
• 3-bromo-N-(4-nitronaphthalen-1-yl)propanamide
• 799280-04-9
• XRVSBMCEFGZVNT-UHFFFAOYSA-N
• DTXSID30630632
• SCHEMBL5572555
• N-(3-bromopropionyl)-4-nitro-1-naphthylamine

• Inchi： InChI=1S/C13H11BrN2O3/c14-8-7-13(17)15-11-5-6-12(16(18)19)10-4-2-1-3-9(10)11/h1-6H,7-8H2,(H,15,17)
• InChI Key： XRVSBMCEFGZVNT-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2[N+](=O)[O-])NC(=O)CCBr

Computed Properties

• Exact Mass: 321.99530g/mol
• Monoisotopic Mass: 321.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų